Cas no 94202-15-0 (Pentanoic acid,4-(3-oxobutyl)phenyl ester)

• Product name: Pentanoic acid,4-(3-oxobutyl)phenyl ester
• CAS No: 94202-15-0
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• CID: 813483
• PubChem ID: 3024018

Pentanoic acid,4-(3-oxobutyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4-(3-oxobutyl)phenyl ester
• [4-(3-oxobutyl)phenyl] pentanoate
• 4-(3-oxobutyl)phenyl valerate
• DTXSID60241038
• 94202-15-0
• NS00040264
• EINECS 303-708-0

• Inchi： InChI=1S/C15H20O3/c1-3-4-5-15(17)18-14-10-8-13(9-11-14)7-6-12(2)16/h8-11H,3-7H2,1-2H3
• InChI Key： VULZZNWKMGTYEE-UHFFFAOYSA-N
• SMILES： CCCCC(=O)OC1=CC=C(C=C1)CCC(=O)C

Computed Properties

• Exact Mass: 248.141
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 3

Experimental Properties

• Density: 1.036
• Boiling Point: 355°Cat760mmHg
• Flash Point: 154.1°C
• Refractive Index: 1.499